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Compound of Interest

Compound Name: AC-55541

Cat. No.: B1665388 Get Quote

An In-Depth Technical Guide to AC-55541

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

biological activity, and experimental methodologies related to AC-55541, a potent and selective

agonist of the Protease-Activated Receptor 2 (PAR2).

Core Properties of AC-55541
AC-55541 is a small molecule compound widely used in research to investigate the

physiological and pathological roles of PAR2.[1][2][3] Its key properties are summarized in the

table below.

Property Value

Molecular Formula C₂₅H₂₀BrN₅O₃[1][2][3][4]

Molecular Weight 518.36 g/mol [2][3][4][5]

CAS Number 916170-19-9[1][2][3]

Purity ≥97%[2][3]

Form Solid[1]

Solubility Soluble in DMSO to 50 mM[1][2][3]
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Biological Activity and Potency
AC-55541 is a potent and selective agonist for PAR2, with no significant activity at other PAR

subtypes or a panel of over 30 other receptors involved in inflammation and nociception.[1][2]

[3] Its agonistic activity has been quantified in various in vitro functional assays.

Assay pEC₅₀

Cell Proliferation 6.7[1][2][3]

Phosphatidylinositol (PI) Hydrolysis 5.9[1][2][3][5]

Calcium (Ca²⁺) Mobilization 6.6[1][2][3][5]

In vivo, AC-55541 has been shown to exhibit pronociceptive activity.[1][2][3]

Signaling Pathway of AC-55541
As a PAR2 agonist, AC-55541 initiates a cascade of intracellular signaling events upon binding

to the receptor. This pathway is characteristic of G-protein coupled receptor (GPCR) activation,

primarily involving the Gαq subunit, leading to the activation of Phospholipase C (PLC) and

subsequent downstream signaling.
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AC-55541 Signaling Pathway
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AC-55541 mediated PAR2 signaling cascade.
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Experimental Protocols
The following are generalized methodologies for key experiments used to characterize the

activity of AC-55541. Specific cell types, reagent concentrations, and incubation times should

be optimized for the experimental system being used.

Calcium (Ca²⁺) Mobilization Assay
This assay measures the increase in intracellular calcium concentration following receptor

activation.
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Calcium Mobilization Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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